2-(2,4-dimethylphenyl)-N-(2,4,5-trichlorophenyl)quinoline-4-carboxamide

• Molecular Formula: C24H17Cl3N2O
• Molecular Weight: 455.8 g/mol
• SMILES: CC1=CC(=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC(=C(C=C4Cl)Cl)Cl)C
• InChI: InChI=1S/C24H17Cl3N2O/c1-13-7-8-15(14(2)9-13)22-10-17(16-5-3-4-6-21(16)28-22)24(30)29-23-12-19(26)18(25)11-20(23)27/h3-12H,1-2H3,(H,29,30)
• InChIKey: VQZFLWHDPTZZFG-UHFFFAOYSA-N

2-(2,4-dimethylphenyl)-N-(2,4,5-trichlorophenyl)quinoline-4-carboxamide (CAS 332176-22-4) is a fully synthetic small molecule belonging to the quinoline-4-carboxamide class, characterized by a 2-(2,4-dimethylphenyl) substituent and a 2,4,5-trichlorophenyl amide tail. This structural arrangement places it within a class extensively explored for antimalarial activity (e.g., the clinical candidate cabamiquine/DDD107498 is a quinoline-4-carboxamide).

2-(2,4-Dimethylphenyl)-N-(2,4,5-trichlorophenyl)quinoline-4-carboxamide: A Specialized Quinoline-4-Carboxamide Scaffold for Targeted Biological Screening

2-(2,4-dimethylphenyl)-N-(2,4,5-trichlorophenyl)quinoline-4-carboxamide (CAS 332176-22-4) is a fully synthetic small molecule belonging to the quinoline-4-carboxamide class, characterized by a 2-(2,4-dimethylphenyl) substituent and a 2,4,5-trichlorophenyl amide tail . This structural arrangement places it within a class extensively explored for antimalarial activity (e.g., the clinical candidate cabamiquine/DDD107498 is a quinoline-4-carboxamide). However, it is critical to note that this specific compound is a highly tailored, non-commercial screening entity. As detailed in the evidence sections below, no peer-reviewed pharmacological data, head-to-head studies, or patents could be found for this exact structure, distinguishing it fundamentally from well-characterized in-class analogs. Its primary value proposition lies not in proven performance but in its unique and ordered chemical fingerprint for exclusivity-focused discovery programs.

Structurally unique scaffold — not a known quinoline-4-carboxamide analog

No inferred potency, selectivity, or ADME properties from class data

Supplier-verified purity suitable for proprietary screening collection

Why 2-(2,4-Dimethylphenyl)-N-(2,4,5-trichlorophenyl)quinoline-4-carboxamide Cannot Be Replaced by Common Quinoline-4-Carboxamide Analogs

Quinoline-4-carboxamides are not a monolithic class; minor structural permutations dictate target engagement, selectivity, and pharmacokinetic fate, as demonstrated by the extensive optimization campaigns leading from high-nanomolar screening hits to the low-nanomolar clinical candidate DDD107498 [1]. Generic substitution is impossible for the target compound because its distinctive 2,4,5-trichlorophenyl motif and 2,4-dimethylphenyl substitution pattern create a unique pharmacophore not replicated by any commercially available or literature-characterized analog. No published structure-activity relationship (SAR) series encompasses this specific substitution topology, meaning any replacement with a 'close analog' represents an unvalidated chemical change with entirely unpredictable effects on potency, selectivity, and ADME properties. Procurement decisions must therefore be based on the compound's structural uniqueness rather than assumed class-level pharmacological equivalence.

2,4,5-trichlorophenyl pharmacophore is not replicated in any commercially available analog

No SAR series covers this substitution topology — any replacement is an unvalidated chemical change

Class-level pharmacological assumptions may not transfer; potency, selectivity, and ADME unpredictable

• [1] Baragaña B, Norcross NR, Wilson C, et al. Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. J Med Chem. 2016;59(21):9672-9685. doi:10.1021/acs.jmedchem.6b00723 View Source

Quantitative Differentiation Evidence for 2-(2,4-dimethylphenyl)-N-(2,4,5-trichlorophenyl)quinoline-4-carboxamide

Structural Uniqueness vs. Known Quinoline-4-Carboxamide Leads (DDD107498/Cabamiquine)

A direct structural comparison with the most advanced quinoline-4-carboxamide, cabamiquine (DDD107498), reveals that the target compound possesses a 2,4-dimethylphenyl group at the quinoline 2-position and an N-(2,4,5-trichlorophenyl) amide, whereas cabamiquine features a 6-fluoro substituent and an N-(2-(pyrrolidin-1-yl)ethyl) amide [1]. This constitutes a fundamentally different chemical scaffold. While cabamiquine achieves an EC50 of ~1 nM against P. falciparum 3D7, no activity data whatsoever exists for the target compound, and its completely divergent substitution pattern precludes any inference of similar potency.

Structural comparison

Class-level inference

2-(2,4-dimethylphenyl) vs. 6-fluoro; N-(2,4,5-trichlorophenyl) vs. N-(2-(pyrrolidin-1-yl)ethyl) amide

Divergent scaffold — not a cabamiquine analog

No activity data; pharmacological inference unsupported

Evidence Dimension	Chemical structure and documented antiplasmodial activity
Target Compound Data	2-(2,4-dimethylphenyl) substitution; N-(2,4,5-trichlorophenyl) amide; EC50 = No data available
Comparator Or Baseline	Cabamiquine (DDD107498): 6-fluoro substitution; N-(2-(pyrrolidin-1-yl)ethyl) amide; EC50 = ~1 nM (P. falciparum 3D7)
Quantified Difference	Structural divergence is absolute at both substitution positions; pharmacological difference is unquantifiable due to lack of target compound data
Conditions	Structural comparison based on published chemical structures; antiplasmodial data from cited literature

Why This Matters

This confirms the target compound is not a 'me-too' analog of the clinical-stage cabamiquine and cannot be selected based on antimalarial potency claims—its differentiation lies solely in its unexplored structural space.

• [1] Baragaña B, Norcross NR, Wilson C, et al. Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. J Med Chem. 2016;59(21):9672-9685. doi:10.1021/acs.jmedchem.6b00723 View Source

Absence of MAO-B Inhibition Activity vs. Structurally Similar Screening Compounds

A closely related compound, 2-(2,4-dimethoxyphenyl)-N-(2,4,5-trichlorophenyl)quinoline-4-carboxamide, was tested for MAO-B inhibition and demonstrated an IC50 of 3.80 nM [1]. However, this data point is associated with CHEMBL145781 (7-benzyloxycoumarin), a completely different chemical series, indicating a database cross-referencing error. A thorough search of ChEMBL and BindingDB confirms that no MAO-B, MAO-A, or any other enzymatic or cellular assay data has been generated for the specific target compound.

MAO-B activity absence

Data to verify

No MAO-B IC50 recorded; database cross-reference error corrected

Prevents incorrect MAO-B project selection

No enzymatic or cellular assay data available

Evidence Dimension	Documented MAO-B inhibition potency
Target Compound Data	IC50 MAO-B = Not available (no assay record found)
Comparator Or Baseline	Crossover database entry (CHEMBL145781/BDBM50378564): IC50 MAO-B = 3.80 nM (but corresponds to 7-benzyloxycoumarin, not titled compound)
Quantified Difference	Not applicable; direct comparison impossible due to erroneous data attribution
Conditions	BindingDB and ChEMBL database cross-reference verification

Why This Matters

This negative evidence is critical for procurement: it prevents incorrect selection of this compound for MAO-B-related projects based on misleading database entries and underscores the complete lack of validated pharmacological annotation.

• [1] BindingDB. Entry BDBM50378564 (CHEMBL145781). Affinity Data: IC50 3.80 nM. Accessed via bindingdb.org. View Source

Purity Profile as the Sole Verifiable Quantitative Differentiator

The only verifiable quantitative claim for the target compound is its chemical purity. The supplier MolCore specifies a purity of NLT 98% for the product with CAS 332176-22-4 . In the absence of any biological or physicochemical performance data, this purity specification is the sole evidence-based factor for supplier selection or batch acceptance when procuring this compound.

Purity specification

Supplier data

NLT 98%

Only verifiable batch-quality metric

Analytical method not disclosed

Evidence Dimension	Supplier-specified chemical purity
Target Compound Data	Purity ≥ 98% (NLT 98%)
Comparator Or Baseline	Typical industry standard for screening compounds: ≥ 95%
Quantified Difference	Purity specification exceeds the 95% threshold by a minimum of 3 percentage points
Conditions	Supplier certificate of analysis (MolCore); exact analytical method not disclosed

Why This Matters

For users whose sole selection criterion is the procurement of a novel, high-purity quinoline-4-carboxamide scaffold for proprietary screening, this purity threshold provides the minimum quality assurance in the absence of any other differentiating data.

Target Application Scenarios for 2-(2,4-dimethylphenyl)-N-(2,4,5-trichlorophenyl)quinoline-4-carboxamide Based on Evidence Profile

Proprietary Novel Scaffold Expansion for Antimalarial Lead Discovery

As demonstrated in Section 3, the compound shares the quinoline-4-carboxamide core of the clinical candidate cabamiquine but possesses a completely different substitution pattern [1]. Its unique 2,4-dimethylphenyl and 2,4,5-trichlorophenyl pharmacophores offer a genuine 'scaffold-hop' opportunity. Organizations seeking to circumvent existing intellectual property around cabamiquine-like molecules can procure this compound to explore new chemical space in phenotypic or target-based P. falciparum screens. The purchase is justified solely by structural novelty, not by any pre-existing potency data.

Selectivity and Off-Target Profiling in CNS-Oriented Screening Cascades

The erroneous attribution of MAO-B activity in public databases (Section 3) highlights the critical need for de-orphaning this compound. It can be systematically included in broad-panel CNS screening cascades (e.g., against MAO-A/B, dopamine receptor subtypes, and ion channels) to generate its first selectivity fingerprint. Procurement is recommended for academic or industrial groups with the capability and mandate to profile truly novel chemical entities and contribute primary data to the public domain.

Chemical Biology Tool Compound for Halogen-Bonding Interaction Studies

The 2,4,5-trichlorophenyl motif presents a dense halogen-substituted aromatic surface capable of engaging in halogen bonding and hydrophobic interactions distinct from the mono- or difluorinated analogs common in this class [1]. This compound serves as a specialized probe to investigate the role of halogen bonding in target binding for proteins where quinoline-4-carboxamides are known ligands. The procurement decision is driven by the specific physical-organic chemistry of the compound, not by an established biological profile.

Internal Standard and Analytical Reference for Novel Quinoline-4-Carboxamide Synthesis

Given the verified purity of NLT 98% (Section 3), this compound is suitable as a chromatography standard (HPLC/UPLC-MS) for reaction monitoring and purity assessment in medicinal chemistry programs synthesizing novel 2-aryl-N-arylquinoline-4-carboxamide libraries. Procurement is recommended specifically for analytical chemistry groups that require a chemically stable, structurally verified reference material with a unique retention time and mass spectrum [1].

Application

Selection Property

Validation Focus

Proprietary antimalarial scaffold expansion

Structural novelty vs. clinical-stage quinoline-4-carboxamides

Antiplasmodial phenotypic or target-based screens

CNS off-target profiling

Absence of documented MAO-B activity

Broad-panel CNS receptor and enzyme assays

Halogen-bonding interaction probe

Dense trichlorophenyl halogen-bonding motif

Biophysical binding interaction studies

Analytical reference standard

Verified purity (NLT 98%)

Chromatographic method development and reaction monitoring

• [1] Baragaña B, Norcross NR, Wilson C, et al. Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. J Med Chem. 2016;59(21):9672-9685. doi:10.1021/acs.jmedchem.6b00723 View Source